N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-(4-{[3-(1,3-benzothiazol-2-yl)phenyl]carbamoyl}phenoxy)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-[4-[[3-(1,3-benzothiazol-2-yl)phenyl]carbamoyl]phenoxy]benzamide
• InChI: InChI=1S/C40H26N4O3S2/c45-37(41-29-9-5-7-27(23-29)39-43-33-11-1-3-13-35(33)48-39)25-15-19-31(20-16-25)47-32-21-17-26(18-22-32)38(46)42-30-10-6-8-28(24-30)40-44-34-12-2-4-14-36(34)49-40/h1-24H,(H,41,45)(H,42,46)
• InChI Key: UZOKYCDDMPSIEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)OC5=CC=C(C=C5)C(=O)NC6=CC=CC(=C6)C7=NC8=CC=CC=C8S7
• Molecular Formula: C40H26N4O3S2
• Molecular Weight: 674.8 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been extensively studied for their diverse biological activities. They are found in a wide variety of synthetic and natural products.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves the use of substituted 2-amino benzothiazoles, 2-amino-5-[(E)-phenyl diazenyl] benzoic acid, and 2-phenyl-4H benzo[d] [1,3] oxazin-4-one as the precursor substrates. The compounds are synthesized in excellent yields and the structures are corroborated on the basis of IR, 1 H NMR, Mass, and elemental analysis data.

Mechanism of Action

Benzothiazole derivatives have been found to manifest profound antimicrobial activity. The quinazoline nucleus, which is a common structure in these compounds, is the scaffold of many antitumor drugs mainly acting as inhibitors of tyrosine kinase receptors (TKR).

Future Directions

Given the promising biological activities of benzothiazole derivatives, future research could focus on the synthesis of new derivatives and the exploration of their potential applications in medicine.